Cas no 1153767-57-7 (5-(Trifluoromethylsulfanyl)pyridin-2-amine)

5-(Trifluoromethylsulfanyl)pyridin-2-amine is a fluorinated pyridine derivative featuring a trifluoromethylsulfanyl (–SCF₃) substituent at the 5-position and an amino (–NH₂) group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties imparted by the trifluoromethylthio group, which enhances metabolic stability and lipophilicity. The pyridine scaffold further offers versatility as a building block for heterocyclic synthesis. Its structural features make it valuable for developing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-(Trifluoromethylsulfanyl)pyridin-2-amine structure

1153767-57-7 structure

Product Name:5-(Trifluoromethylsulfanyl)pyridin-2-amine

CAS No:1153767-57-7

MF:C₆H₅F₃N₂S

MW:194.177510023117

MDL:MFCD12094673

CID:4681602

Update Time:2025-05-28

5-(Trifluoromethylsulfanyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-((Trifluoromethyl)thio)pyridin-2-amine
- BBL103838
- STL557648
- 2-Amino-5-(trifluoromethylthio)pyridine
- 5-(trifluoromethylsulfanyl)pyridin-2-amine
- 5-[(TRIFLUOROMETHYL)SULFANYL]PYRIDIN-2-AMINE
- 5-(Trifluoromethylsulfanyl)pyridin-2-amine
- MDL： MFCD12094673
- Inchi： 1S/C6H5F3N2S/c7-6(8,9)12-4-1-2-5(10)11-3-4/h1-3H,(H2,10,11)
- InChI Key： QBCKDAZSENJVHD-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CN=C(C=C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Topological Polar Surface Area: 64.2

5-(Trifluoromethylsulfanyl)pyridin-2-amine Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1446895-1g	5-((Trifluoromethyl)thio)pyridin-2-amine	1153767-57-7	97%	1g	￥7222.00	2024-08-09
Key Organics Ltd	MS-20709-1g	5-(Trifluoromethylsulfanyl)pyridin-2-amine	1153767-57-7	>97%	1g	£585.00	2025-02-08